molecular formula C9H12N2O2 B8748609 6-(Dimethylamino)-5-methylnicotinic acid CAS No. 916343-43-6

6-(Dimethylamino)-5-methylnicotinic acid

Cat. No.: B8748609
CAS No.: 916343-43-6
M. Wt: 180.20 g/mol
InChI Key: JBYKXSRLUWTGHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Dimethylamino)-5-methylnicotinic acid is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

916343-43-6

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

6-(dimethylamino)-5-methylpyridine-3-carboxylic acid

InChI

InChI=1S/C9H12N2O2/c1-6-4-7(9(12)13)5-10-8(6)11(2)3/h4-5H,1-3H3,(H,12,13)

InChI Key

JBYKXSRLUWTGHO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1N(C)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above prepared 6-dimethylamino-5-methyl-nicotinonitrile (0.435 g, 2.70 mmol) was dissolved in 13.6 ml of THF/ethanol=1/1 and treated with 6.75 ml of 2N NaOH (5 eq.). The mixture was refluxed for 30 h; aliquots were taken from time to time and analyzed by MS to follow the disappearance of the amide intermediate. After cooling down to room temperature, the pH was adjusted with HCl to 3. Careful evaporation of the solvents and drying under HV left 1.45 g of the title acid as white solid, contaminated with NaCl, which was used as such for the next step.
Quantity
0.435 g
Type
reactant
Reaction Step One
Name
Quantity
6.75 mL
Type
reactant
Reaction Step Two
[Compound]
Name
amide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF ethanol
Quantity
13.6 mL
Type
reactant
Reaction Step Five

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